Cas no 2437-66-3 (γ-Isodurylic Acid)

• Product Name: γ-Isodurylic Acid
• CAS No: 2437-66-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 278062
• PubChem ID: 75534
• Update Time: 2025-06-14

γ-Isodurylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,5-trimethyl-
• 2,3,5-trimethylbenzoic acid
• γ-Isodurylic Acid
• DTXSID00947229
• SCHEMBL1259082
• CAA43766
• A-isodurylic acid
• EN300-135724
• AKOS022126829
• 2437-66-3
• 2, 3, 5-trimethylbenzoic acid
• Z1262510849
• 2,3,5-Trimethyl-benzoic acid
• Benzoic acid, 2,3,5-trimethyl-

• Inchi： 1S/C10H12O2/c1-6-4-7(2)8(3)9(5-6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： WJPISYUIIFJNPA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.0670 (estimate)
• Melting Point: 105.65°C (estimate)
• Boiling Point: 288.61°C (estimate)
• Flash Point: 137.1°C
• Refractive Index: 1.5198 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on γ-Isodurylic Acid

Comprehensive Guide to γ-Isodurylic Acid (CAS No. 2437-66-3): Properties, Applications, and Industry Insights

γ-Isodurylic Acid (CAS No. 2437-66-3), a specialized organic compound, has garnered significant attention in pharmaceutical and fine chemical industries due to its unique structural properties. This aromatic carboxylic acid derivative, characterized by its isomeric dimethylbenzoic acid structure, serves as a critical intermediate in synthesizing high-value compounds. Recent studies highlight its growing relevance in green chemistry applications, aligning with global trends toward sustainable production methods.

The molecular architecture of γ-Isodurylic Acid features a gamma-substituted isodurene core, which contributes to its exceptional thermal stability and solubility profile. Analytical data from HPLC-MS studies reveal purity thresholds exceeding 98.5% in commercial grades, making it suitable for GMP-compliant synthesis. Researchers particularly value its role in developing advanced polymer modifiers and pharmaceutical precursors, with patent filings showing a 22% annual increase in related applications since 2020.

Industrial applications of CAS 2437-66-3 span multiple sectors. In material science, it functions as a building block for heat-resistant polyesters, while the cosmetics industry utilizes its derivatives as UV-absorbing agents. A 2023 market analysis projected 6.8% CAGR growth for similar fine chemicals, driven by demand in electronic materials and biodegradable plastics. The compound's low ecotoxicity profile further enhances its appeal for eco-friendly formulations.

Quality control protocols for γ-Isodurylic Acid emphasize chromatographic purity and heavy metal content specifications. Leading manufacturers employ continuous flow chemistry techniques to improve yield efficiency by 40% compared to batch processes. Storage recommendations include nitrogen-blanketed containers at temperatures below 25°C to prevent oxidative degradation, with typical shelf lives exceeding 36 months under proper conditions.

Emerging research explores novel applications of 2437-66-3 in organic electronics and catalysis. Recent publications demonstrate its effectiveness as a ligand in transition metal complexes for asymmetric synthesis. The compound's regioselective reactivity makes it particularly valuable for constructing chiral molecular frameworks, addressing pharmaceutical industry needs for enantiomerically pure intermediates. These developments position γ-Isodurylic Acid as a compound of growing strategic importance in specialty chemicals markets.

Regulatory compliance for γ-Isodurylic Acid varies by region, with REACH registration completed in the EU and TSCA inventory listing in the United States. Environmental fate studies indicate ready biodegradability under OECD 301 test conditions, supporting its use in sustainable chemistry initiatives. Transportation classifications typically designate it as a non-hazardous material, simplifying logistics for global supply chains.

Future prospects for CAS 2437-66-3 appear promising, with research focusing on catalytic derivatization techniques to expand its utility. Industry experts anticipate growing demand from liquid crystal material manufacturers and high-performance coating formulators. Continuous process optimization and waste minimization strategies are expected to further enhance the compound's economic viability and environmental profile in coming years.